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Compound of Interest

2,6-Dimethoxy-4-
Compound Name:

methylbenzaldehyde
CAS No.: 6937-96-8
Cat. No.: B1593637

Get Quote

2,6-Dimethoxy-4-methylbenzaldehyde is a substituted aromatic aldehyde of significant
interest to synthetic chemists. Its unique substitution pattern, featuring two ortho-methoxy
groups and a para-methyl group relative to the aldehyde, makes it a valuable precursor for the
synthesis of complex molecular architectures. The electron-donating methoxy groups activate
the aromatic ring, while the aldehyde function serves as a versatile handle for a wide array of
chemical transformations. This guide provides a technical overview of its core properties, a
validated synthesis protocol, analytical characterization methods, and handling guidelines for
research and development professionals.

The fundamental properties of this compound are essential for its use in precise chemical
synthesis and are summarized below.
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Property Value Reference(s)
Molecular Formula C10H1203 [1]

Molecular Weight 180.20 g/mol [1112][31[4]
CAS Number 6937-96-8 [1][2]
Appearance Solid N/A

Melting Point 91-94 °C [2]

Solubility Soluble in water [1112]5]
Sensitivity Air Sensitive [11[2]

Section 2: Synthesis Protocol via Ortho-Lithiation

Principle of the Method

The synthesis of 2,6-Dimethoxy-4-methylbenzaldehyde can be efficiently achieved via a
directed ortho-lithiation reaction. This strategy is predicated on the powerful directing ability of
the two methoxy groups on the aromatic ring. In the precursor, 1,3-dimethoxy-5-
methylbenzene, the methoxy groups strongly activate the C2 position (the carbon atom
situated between them) for deprotonation by a strong organolithium base, such as n-
butyllithium (n-BuLi). This regioselective deprotonation generates a highly reactive aryllithium
intermediate. Subsequent quenching of this intermediate with an electrophilic formylating
agent, such as N,N-dimethylformamide (DMF), introduces the aldehyde group at the desired
position, yielding the target product. This method is favored for its high regioselectivity and
generally good yields when performed under strictly anhydrous and anaerobic conditions.[6]

1,3-Dimethoxy- 1. Ortho-Lithiation 2. Formylation 3. [ Aqueous Workup | 4. Column 5. 2,6-Dimethoxy-4-
5-methylbenzene (n-BulLi, THF, 0°C) (DMF, -78°C to RT) & Extraction Chromatography methylbenzaldehyde
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Caption: Synthetic workflow for 2,6-Dimethoxy-4-methylbenzaldehyde.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the synthesis of related 2,6-
dialkoxybenzaldehydes.[6]

Materials:

1,3-Dimethoxy-5-methylbenzene (Orcinol dimethyl ether)

e n-Butyllithium (n-BuLi) in hexanes (e.g., 1.6 M solution)

e N,N-Dimethylformamide (DMF), anhydrous

o Tetrahydrofuran (THF), anhydrous

o Saturated aqueous ammonium chloride (NH4Cl) solution

 Diethyl ether or Ethyl acetate

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)

« Silica gel for column chromatography

o Hexanes and Ethyl acetate (for chromatography)

Procedure:

e Reaction Setup: All glassware must be rigorously flame-dried or oven-dried and assembled
under a stream of dry argon or nitrogen. To a stirred solution of 1,3-dimethoxy-5-
methylbenzene (10 mmol) in anhydrous THF (60 mL) at O °C (ice bath), add n-BuLi (1.1
equivalents, 11 mmol) dropwise via syringe. The use of an inert atmosphere is critical as n-
BuLli reacts vigorously with water and oxygen.[7]

o Lithiation: Stir the resulting mixture at 0 °C for 2 hours. The methoxy groups direct the
deprotonation to the C2 position, forming the aryllithium intermediate.[6]
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o Formylation: After 2 hours, cool the mixture to -78 °C (dry ice/acetone bath). Slowly add
anhydrous DMF (2.5 equivalents, 25 mmol) dropwise. The low temperature is necessary to
control the exothermic reaction between the potent aryllithium nucleophile and the DMF
electrophile.

e Warming and Quenching: Allow the reaction mixture to slowly warm to room temperature and
stir for an additional 2 hours.

o Workup: Pour the reaction mixture into a separatory funnel containing a saturated aqueous
solution of NH4Cl to quench any remaining organolithium species.

o Extraction: Separate the organic layer. Extract the aqueous layer three times with diethyl
ether or ethyl acetate. Combine all organic phases.

e Drying and Concentration: Dry the combined organic extracts over anhydrous MgSOa or
NazSO0a, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

 Purification: Purify the crude residue by column chromatography on silica gel. A solvent
system of hexanes/ethyl acetate (e.g., starting with a 9:1 ratio and gradually increasing
polarity) is typically effective for eluting the pure 2,6-Dimethoxy-4-methylbenzaldehyde.[6]

Section 3: Analytical Characterization

Principle of Characterization

Following synthesis, rigorous analytical characterization is mandatory to confirm the chemical
identity and assess the purity of the final compound. A multi-technique approach provides
orthogonal data, ensuring a self-validating system. Nuclear Magnetic Resonance (NMR)
spectroscopy elucidates the precise molecular structure, Mass Spectrometry (MS) confirms the
molecular weight, and High-Performance Liquid Chromatography (HPLC) provides a
guantitative measure of purity.
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Caption: Analytical workflow for product validation.
Methodologies
e Nuclear Magnetic Resonance (NMR) Spectroscopy:
o Purpose: To provide unambiguous structural confirmation.

o Sample Preparation: Dissolve a small amount (5-10 mg) of the purified product in a
deuterated solvent (e.g., CDCIs) in an NMR tube.

o 'H NMR: This experiment will reveal the number and environment of protons. Expected
signals include: a singlet for the aldehyde proton (~10 ppm), a singlet for the two
equivalent methoxy groups (~3.8-4.0 ppm), a singlet for the aromatic protons, and a
singlet for the methyl group protons (~2.3 ppm).

o 183C NMR: This provides information on the carbon skeleton. Expected signals include the
aldehyde carbonyl carbon (~190 ppm), aromatic carbons (including those bonded to
methoxy groups at ~160 ppm), methoxy carbons (~56 ppm), and the methyl carbon (~21

ppm).

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1593637/docs?utm_src=pdf-body-img#section-1-core-physicochemical-and-structural-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593637?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Mass Spectrometry (MS):
o Purpose: To confirm the molecular formula by determining the molecular weight.

o Sample Preparation: Dissolve the sample in a suitable solvent (e.g., methanol or
acetonitrile) and analyze using techniques like Electrospray lonization (ESI).

o Data Analysis: The mass spectrum should show a prominent peak corresponding to the
protonated molecule [M+H]* at m/z 181.20, confirming the molecular weight of 180.20
g/mol .[1][3]

e High-Performance Liquid Chromatography (HPLC):
o Purpose: To determine the purity of the compound.[8]

o Instrumentation: An HPLC system with a UV detector and a reverse-phase C18 column is
standard.[8]

o Chromatographic Conditions (Typical):
= Mobile Phase: A gradient of acetonitrile and water is often effective.[8]
» Flow Rate: 1.0 mL/min.
» Detection: UV detection at the Amax of the compound.

o Data Analysis: The purity is calculated based on the area percentage of the main product
peak in the chromatogram. A pure sample should exhibit a single major peak.

Section 4: Applications in Research and Drug
Development

2,6-Dimethoxy-4-methylbenzaldehyde is not merely a chemical curiosity but a functional
building block for constructing more elaborate molecules, particularly in the field of medicinal
chemistry. The aldehyde group is a key functional handle, readily participating in reactions such
as:
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e Reductive Amination: To form substituted benzylamines.
» Wittig and Horner-Wadsworth-Emmons reactions: For carbon-carbon double bond formation.
o Condensation Reactions: With active methylene compounds to build heterocyclic rings.

Its utility is analogous to that of similar substituted benzaldehydes, which are pivotal starting
materials in drug discovery campaigns. For instance, the related compound 2,6-
dimethoxybenzaldehyde is a documented precursor in the synthesis of thiazolidin-4-one
derivatives, a class of compounds investigated as potential non-nucleoside HIV-1 reverse
transcriptase inhibitors (NNRTISs).[8][9] The strategic placement of the methoxy and methyl
groups on the 2,6-Dimethoxy-4-methylbenzaldehyde scaffold allows researchers to explore
specific regions of a target's binding pocket, fine-tuning steric and electronic interactions to
optimize potency and selectivity.

Synthetic Pathway

2,6-Dimethoxy-4- I l Reaction 1 Heterocyclic Reaction 2 I :
(methylbenzaldehyde (e.g., Condensation) Intermediate (e.g., Cyclization) Dl R

Click to download full resolution via product page

Caption: General synthetic utility in drug discovery.

Section 5: Safety and Handling

While a specific, comprehensive toxicological profile for 2,6-Dimethoxy-4-
methylbenzaldehyde is not thoroughly established, data from structurally similar aromatic
aldehydes provides a strong basis for prudent laboratory practice.[10]

GHS Hazard Classification (Anticipated): Based on analogous compounds, the following
hazards should be assumed.[10][11]
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Hazard Code

Statement

H302 Harmful if swallowed

H312 Harmful in contact with skin
H315 Causes skin irritation

H319 Causes serious eye irritation
H332 Harmful if inhaled

H335 May cause respiratory irritation

Handling and Personal Protective Equipment (PPE):

e Engineering Controls: Always handle this compound inside a certified chemical fume hood to

avoid inhalation of dust or vapors.[10][12] An eyewash station and safety shower must be

readily accessible.[12]

o Personal Protective Equipment:

o Eye Protection: Wear tight-sealing safety goggles or a face shield.[13][14]

o Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile).[10]

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.[10]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[10][12]

The "Air Sensitive" designation suggests storing under an inert atmosphere (e.g., argon) may

be beneficial for long-term stability.[1][2]
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¢ Synthesis of 2,5-dimethoxy-4-methylbenzaldehyde. PrepChem.com. [Link]

+ Preparation of 2,6-dialkoxybenzaldehydes. Semantic Scholar. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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